Cas no 86718-09-4 (1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride)

• Product Name: 1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride
• CAS No: 86718-09-4
• MF: C₁₀H₁₀Cl₂N₂
• MW: 229.105800151825
• MDL: MFCD08445302
• CID: 1038648
• PubChem ID: 19794662
• Update Time: 2025-10-23

1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Chloromethyl)phenyl)-1H-imidazole hydrochloride
• 1-[4-(chloromethyl)phenyl]imidazole,hydrochloride
• 1-[4-(chloromethyl)phenyl]-1H-imidazole hydrochloride
• TUBLLDREIYZEDF-UHFFFAOYSA-N
• 1-[4-(chloromethyl)phenyl]imidazole;hydrochloride
• 1-[4-(chloro-methyl)phenyl]-1H-imidazole hydrochloride
• 1-[4-(chloromethyl)phenyl]-1H-imidazole monohydrochloride
• SCHEMBL9019674
• 86718-09-4
• AKOS016002722
• 1[4-(chloromethyl)phenyl]-1H-imidazole monohydrochloride
• MFCD08445302
• CS-0234884
• A863058
• EN300-14908
• 1-(4-(Chloromethyl)phenyl)-1H-imidazolehydrochloride
• DTXSID80600002
• 1-[4-(Chloromethyl)phenyl]-1H-imidazole--hydrogen chloride (1/1)
• 1-[4-(Chloromethyl)phenyl]-1h-imidazole, HCl
• G58299
• 1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride

• MDL： MFCD08445302
• Inchi： 1S/C10H9ClN2.ClH/c11-7-9-1-3-10(4-2-9)13-6-5-12-8-13;/h1-6,8H,7H2;1H
• InChI Key： TUBLLDREIYZEDF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)N1C=NC=C1.Cl

Computed Properties

• Exact Mass: 228.0221037g/mol
• Monoisotopic Mass: 228.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride

1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride

The compound 1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride (CAS No: 86718-09-4) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazoles, which are five-membered heterocyclic aromatic compounds with two nitrogen atoms. The presence of the chloromethyl group attached to the phenyl ring introduces unique chemical properties, making this compound highly versatile. Recent studies have highlighted its role in drug discovery, material science, and as a precursor for advanced chemical synthesis.

Chemical Structure and Properties

The molecular structure of 1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride consists of a phenyl ring substituted with a chloromethyl group at the para position and an imidazole ring fused to it. The imidazole moiety contributes to the molecule's aromaticity and stability, while the chloromethyl group imparts reactivity and functional diversity. This compound has a molecular formula of C8H7ClN2·HCl, with a molecular weight of approximately 209.59 g/mol. Its physical properties include a melting point of around 230°C and solubility in polar solvents such as water and ethanol.

Synthesis and Applications

The synthesis of 1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride typically involves nucleophilic substitution reactions or coupling reactions under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. This compound is widely used as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals.

In the field of drug discovery, this compound has shown promise as a lead molecule for developing anti-inflammatory agents and anticancer drugs. Its ability to act as a template for bioisosterism has been explored in recent studies, where it serves as a structural analog to natural products with therapeutic potential. Additionally, its role as a ligand in metalloenzyme inhibition has been investigated, highlighting its potential in enzyme-targeted therapies.

Recent Research Highlights

Recent research has focused on the application of 1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride in advanced materials science. For instance, studies have demonstrated its utility as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

In another groundbreaking study, this compound has been employed as a building block for developing stimuli-responsive materials. By incorporating it into polymer networks, researchers have achieved materials that exhibit reversible changes in their physical properties upon exposure to external stimuli such as light or temperature. This innovation opens new avenues for smart materials in biomedical devices and adaptive textiles.

Furthermore, the compound's role in green chemistry has gained attention. Its use as a catalyst in asymmetric synthesis has been reported, offering an eco-friendly alternative to traditional metal-based catalysts. This development aligns with global efforts to reduce reliance on hazardous chemicals and promote sustainable practices.

Safety and Handling

While 1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride is not classified as a hazardous substance under normal handling conditions, it is essential to follow standard laboratory safety protocols when working with this compound. Proper ventilation, protective equipment such as gloves and goggles, and adherence to waste disposal regulations are recommended to ensure safe handling.

Conclusion

The compound 1-4-(Chloromethyl)phenyl-1H-imidazole Hydrochloride (CAS No: 86718-09-4) stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.